![molecular formula C18H23NO4S B5628366 4-isobutoxy-N-(4-methoxybenzyl)benzenesulfonamide](/img/structure/B5628366.png)
4-isobutoxy-N-(4-methoxybenzyl)benzenesulfonamide
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Overview
Description
4-isobutoxy-N-(4-methoxybenzyl)benzenesulfonamide, also known as IBMS, is a chemical compound that has gained significant attention in the field of scientific research. IBMS belongs to the class of sulfonamide compounds, which are known for their diverse biological activities.
Mechanism of Action
The mechanism of action of 4-isobutoxy-N-(4-methoxybenzyl)benzenesulfonamide is not fully understood. However, studies have shown that this compound inhibits the activity of carbonic anhydrase IX (CA IX), which is overexpressed in many cancer cells. CA IX plays a crucial role in regulating the pH of cancer cells, and its inhibition can lead to cell cycle arrest and apoptosis.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. Studies have shown that this compound can inhibit the activity of CA IX, which can lead to the inhibition of cancer cell growth. Additionally, this compound has been shown to induce cell cycle arrest and apoptosis in cancer cells. This compound has also been found to have anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of various inflammatory diseases.
Advantages and Limitations for Lab Experiments
One of the significant advantages of 4-isobutoxy-N-(4-methoxybenzyl)benzenesulfonamide is its ability to inhibit the growth of cancer cells. Additionally, this compound has been found to have anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of various inflammatory diseases. However, the limitations of this compound include its low solubility in water and its relatively low yield in the synthesis process.
Future Directions
There are several future directions for 4-isobutoxy-N-(4-methoxybenzyl)benzenesulfonamide research. One potential direction is to investigate the potential of this compound as a treatment for various inflammatory diseases. Additionally, further research is needed to understand the mechanism of action of this compound fully. Finally, the development of more efficient and cost-effective synthesis methods for this compound would be beneficial for its widespread use in scientific research.
Conclusion:
In conclusion, this compound is a promising compound that has shown potential in various scientific research applications, including cancer research and the treatment of inflammatory diseases. While further research is needed to fully understand its mechanism of action, this compound has already shown promising results in inhibiting cancer cell growth and inducing cell cycle arrest and apoptosis. The development of more efficient synthesis methods and further research into its potential as a treatment for various diseases will undoubtedly lead to exciting discoveries in the future.
Synthesis Methods
The synthesis of 4-isobutoxy-N-(4-methoxybenzyl)benzenesulfonamide can be achieved through a multistep process. The first step involves the reaction of 4-methoxybenzylamine with isobutyl bromide in the presence of a base to yield 4-methoxybenzyl isobutyl amine. The second step involves the reaction of the 4-methoxybenzyl isobutyl amine with benzenesulfonyl chloride in the presence of a base to yield this compound. The overall yield of this process is approximately 40%.
Scientific Research Applications
4-isobutoxy-N-(4-methoxybenzyl)benzenesulfonamide has shown promising results in various scientific research applications. One of the most significant applications of this compound is in the field of cancer research. This compound has been found to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. Additionally, this compound has been shown to inhibit the proliferation of human breast cancer cells, making it a potential candidate for breast cancer treatment.
properties
IUPAC Name |
N-[(4-methoxyphenyl)methyl]-4-(2-methylpropoxy)benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H23NO4S/c1-14(2)13-23-17-8-10-18(11-9-17)24(20,21)19-12-15-4-6-16(22-3)7-5-15/h4-11,14,19H,12-13H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XFSZGIZNBAEZAK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)COC1=CC=C(C=C1)S(=O)(=O)NCC2=CC=C(C=C2)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H23NO4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
349.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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